3-[(5-Chloropyridin-2-yl)carbamoyl]pyrazine-2-carboxylic acid

• IUPAC Name: 3-[(5-chloropyridin-2-yl)carbamoyl]pyrazine-2-carboxylic acid
• InChI: InChI=1S/C11H7ClN4O3/c12-6-1-2-7(15-5-6)16-10(17)8-9(11(18)19)14-4-3-13-8/h1-5H,(H,18,19)(H,15,16,17)
• InChI Key: IFJKAXKRMIJQHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1Cl)NC(=O)C2=NC=CN=C2C(=O)O
• Molecular Formula: C11H7ClN4O3
• DSSTOX Substance ID: DTXSID701036273
• Molecular Weight: 278.65 g/mol
• Solubility: 41.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 43200-83-5

Description

The compound “3-[(5-Chloropyridin-2-yl)carbamoyl]pyrazine-2-carboxylic acid” is an organic substance with the molecular formula C11H7ClN4O3. It is known to be an impurity of Zopiclone, a non-benzodiazepine GABAA receptor agonist.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazine ring attached to a carboxylic acid group and a carbamoyl group. The carbamoyl group is further linked to a chloropyridinyl group.

Scientific Research Applications

Positron Emission Tomography (PET) Radioligand

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Orexin 2 Receptor Antagonist Synthesis

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Enantiomer Resolution of Zopiclone

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Insecticide Intermediate

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Future Directions

Future research could focus on further elucidating the properties and potential applications of this compound. Given its structural similarity to Zopiclone, it may have potential uses in medical or pharmaceutical contexts.

Synthesis routes and methods I

Procedure details

The addition of 2-amino-5-chloropyridine to pyrazine 2,3-dicarboxylic acid anhydride (II) in a lot wise manner at room temperature in a molar ratio of 1.05:1 surprisingly accelerates the reaction to completion in resulting the product, 3-(5-chloropyrid-2-yl)carbamoyl-pyrazine-2-carboxylic acid (III) having high purity (>99%) with a good yield of 85 to 90% when compared with the prior art processes.

Synthesis routes and methods II

Procedure details

U.S. Pat. No. 3,862,149 describes a process for preparing zopiclone. The process comprises reacting 2-amino-5-chloropyridine with pyrazine 2,3-dicarboxylic acid anhydride to obtain 3-(5-chloropyrid-2-yl)carbamoyl-pyrazine-2-carboxylic acid, which is further treated with thionyl chloride to obtain 6-(5-chloropyrid-2-yl)-5,7-dioxo-5,6-dihydro-5H-pyrrolo[3,4-b]pyrazine 6-(5-chloropyrid-2-yl)-5,7-dioxo-5,6-dihydro-5H-pyrrolo[3,4-b]pyrazine is reduced using potassium borohydride in a mixture of dioxane and water followed by neutralization with acetic acid to obtain 6-(5-chloropyrid-2-yl)-5-hydroxy-7-oxo-5,6-dihydro-5H-pyrrolo[3,4-b]-pyra-zine. The reaction of 6-(5-chloropyrid-2-yl)-5-hydroxy-7-oxo-5,6-dihydro-5H-pyrrolo[3,4-b]pyra-zine with 1-chlorocarbonyl-4-methyl piperazine in anhydrous dimethyl formamide and sodium hydride (50% dispersion in mineral oil) yields the final product, Zopiclone.